Cas no 1248033-79-5 (2-Isopentyl-4-methylpyrimidine-5-carboxylic acid)

2-Isopentyl-4-methylpyrimidine-5-carboxylic acid is a pyrimidine derivative with a carboxyl functional group at the 5-position, offering versatility in synthetic organic chemistry and pharmaceutical applications. Its structural features, including the isopentyl and methyl substituents, enhance lipophilicity, making it a valuable intermediate for drug design, particularly in modifying pharmacokinetic properties. The carboxylic acid moiety allows for further derivatization via esterification, amidation, or other coupling reactions, facilitating the development of targeted bioactive compounds. This compound is characterized by its stability and compatibility with standard reaction conditions, making it suitable for research in medicinal chemistry and material science. Its precise synthesis and purity are critical for reproducibility in advanced applications.

2-Isopentyl-4-methylpyrimidine-5-carboxylic acid structure

1248033-79-5 structure

Product Name:2-Isopentyl-4-methylpyrimidine-5-carboxylic acid

CAS No:1248033-79-5

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:5272812

Update Time:2025-10-17

2-Isopentyl-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Isopentyl-4-methylpyrimidine-5-carboxylic acid
- 4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-methylbutyl)-
- Inchi： 1S/C11H16N2O2/c1-7(2)4-5-10-12-6-9(11(14)15)8(3)13-10/h6-7H,4-5H2,1-3H3,(H,14,15)
- InChI Key： SSGKYJMRTOWLEY-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(CCC(C)C)=NC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 219
XLogP3: 2.1
Topological Polar Surface Area: 63.1

2-Isopentyl-4-methylpyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-685924-0.05g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		0.05g	$768.0	2023-05-26
Enamine	EN300-685924-0.1g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		0.1g	$804.0	2023-05-26
Enamine	EN300-685924-0.25g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		0.25g	$840.0	2023-05-26
Enamine	EN300-685924-0.5g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		0.5g	$877.0	2023-05-26
Enamine	EN300-685924-1.0g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		1g	$914.0	2023-05-26
Enamine	EN300-685924-2.5g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		2.5g	$1791.0	2023-05-26
Enamine	EN300-685924-5.0g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		5g	$2650.0	2023-05-26
Enamine	EN300-685924-10.0g	4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid	1248033-79-5		10g	$3929.0	2023-05-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1361051-50mg	2-Isopentyl-4-methylpyrimidine-5-carboxylic acid	1248033-79-5	98%	50mg	￥19353.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1361051-100mg	2-Isopentyl-4-methylpyrimidine-5-carboxylic acid	1248033-79-5	98%	100mg	￥18813.00	2024-08-09